4(3H)-Quinazolinone, 2-(2-furanyl)-3-(3-methyl-5-isoxazolyl)-

• CAS: 90059-44-2
• Molecular Formula: C16H11N3O3
• Molecular Weight: 293.28 g/mol
• SMILES: CC1=NOC(=C1)N2C(=NC3=CC=CC=C3C2=O)C4=CC=CO4
• InChI: InChI=1S/C16H11N3O3/c1-10-9-14(22-18-10)19-15(13-7-4-8-21-13)17-12-6-3-2-5-11(12)16(19)20/h2-9H,1H3
• InChIKey: LPYVHXLUANPSCU-UHFFFAOYSA-N

4(3H)-Quinazolinone, 2-(2-furanyl)-3-(3-methyl-5-isoxazolyl)- (CAS 90059-44-2) is a synthetic heterocyclic compound belonging to the quinazolinone class, characterized by a furan ring at the 2-position and a 3-methylisoxazole moiety at the 3-position of the quinazolinone core. This specific hybrid scaffold is structurally distinct from simpler quinazolinones and is utilized as a specialized building block in medicinal chemistry research.

90059-44-2 | 2-(Furan-2-yl)-3-(3-methylisoxazol-5-yl)quinazolin-4(3H)-one Procurement Guide

4(3H)-Quinazolinone, 2-(2-furanyl)-3-(3-methyl-5-isoxazolyl)- (CAS 90059-44-2) is a synthetic heterocyclic compound belonging to the quinazolinone class, characterized by a furan ring at the 2-position and a 3-methylisoxazole moiety at the 3-position of the quinazolinone core . This specific hybrid scaffold is structurally distinct from simpler quinazolinones and is utilized as a specialized building block in medicinal chemistry research .

SAR exploration

Unique 2-furanyl/3-methylisoxazole pairing on quinazolinone enables focused heterocycle SAR

Screening library

Supplied with high purity and multi-method characterization for HTS and hit confirmation workflows

Solid-state reference

Defined crystalline form with sharp melting point supports formulation pre-development and PXRD/DSC studies

Substitution Risk Analysis for 90059-44-2

Simple in-class substitution of 4(3H)-quinazolinone derivative 90059-44-2 is inadvisable because the specific geometry and electronic character conferred by the precise pairing of a 2-furanyl and a 3-(3-methyl-5-isoxazolyl) group directly determine its potential interaction profile . Replacing this compound with an analog lacking either heterocycle, such as a 2-phenyl or 3-phenyl variant, results in a fundamentally different molecular electrostatic potential, H-bonding capacity, and steric bulk, which would invalidate any structure-activity relationship (SAR) hypothesis or assay result .

Heterocycle pairing

Replacing the 3-methylisoxazole with a simple phenyl or alternative heterocycle alters electronic character, H-bond capacity, and steric profile—invalidating SAR assumptions.

Analog mismatch

Compounds lacking either the 2-furanyl or the isoxazole moiety cannot reproduce the target’s molecular recognition properties, risking off-target effects in screening.

Crystallinity gap

Oily or amorphous analogs with similar scaffolds may complicate accurate weighing and solid-form characterization; the crystalline form of this compound supports reproducible assay preparation.

Quantitative Differentiation Evidence for 2-(2-furanyl)-3-(3-methyl-5-isoxazolyl)quinazolinone

Structural Uniqueness vs. Common Analog 2-(Furan-2-yl)-3-phenylquinazolin-4(3H)-one

The target compound (CAS 90059-44-2) is the sole commercially available quinazolinone combining a 2-furan substituent with a 3-(3-methylisoxazole) group. The closest purchasable analog, 2-(Furan-2-yl)-3-phenylquinazolin-4(3H)-one (CAS 62820-49-9), replaces the isoxazole with a phenyl ring . This substitution significantly alters the electronic profile: the isoxazole is an electron-deficient heterocycle, whereas phenyl is electron-rich. The molecular formula difference (C16H11N3O3 vs. C18H12N2O2) highlights the distinct atomic composition, offering additional hydrogen bond acceptor sites (N and O in isoxazole vs. none in phenyl) .

Structural uniqueness vs. phenyl analog

Head-to-head

Target: C16H11N3O3 (2-furanyl & 3-methylisoxazole); analog: C18H12N2O2 (2-furanyl & phenyl). Molecular weight +4.98 g/mol, 1 additional N and 1 additional O.

Non-isosteric heterocycle replacement breaks electronic and H-bond signature

SAR hypotheses require exact scaffold; phenyl analog invalidates target engagement comparison

Evidence Dimension	Molecular Composition
Target Compound Data	C16H11N3O3; MW 293.28 g/mol; 2-furanyl & 3-(3-methyl-5-isoxazolyl)
Comparator Or Baseline	2-(Furan-2-yl)-3-phenylquinazolin-4(3H)-one (CAS 62820-49-9): C18H12N2O2; MW 288.30 g/mol; 2-furanyl & 3-phenyl
Quantified Difference	Contains 1 additional N atom and 1 additional O atom; 4.98 g/mol higher molecular weight
Conditions	Structural identity confirmed by vendor-supplied NMR, HPLC, and MS data

Why This Matters

This precise heterocyclic arrangement is often designed for specific target engagement; selecting the non-isosteric phenyl analog will break the SAR hypothesis.

Assured High Purity for Reproducible Screening

CAS 90059-44-2 is supplied by Bidepharm with a standard purity of 97% , verified by NMR, HPLC, and GC batch analysis . In contrast, a reported alternative supplier lists the purity of a similar quinazolinone-isoxazole hybrid at a generic 95% . This 2-percentage-point increase in purity meets higher thresholds for sensitive biochemical and cellular assays, reducing the risk of confounding biological activity from impurities.

Purity specification

Cross-study comparable

97% (NMR/HPLC/GC confirmed) vs. generic 95% for similar building blocks

Supports higher signal-to-noise in HTS and SAR campaigns

2% purity difference reduces confounding biological activity from impurities

Evidence Dimension	Purity Specification
Target Compound Data	97% (provided by Bidepharm)
Comparator Or Baseline	95% (typical purity for similar research chemicals from other vendors)
Quantified Difference	2% higher purity
Conditions	QC data from Certificates of Analysis; methods include NMR, HPLC, and GC

Why This Matters

A 2% purity difference is significant for high-content screening and SAR campaigns where signal-to-noise ratios are critical.

Defined Melting Point Crystallinity Advantage

The target compound exhibits a defined melting point of 128-130 °C (recrystallized from ethanol) , confirming its stable crystalline solid state. In contrast, many analogous quinazolinone-isoxazole hybrids are reported as amorphous solids or oils with no sharp melting point, which complicates formulation and accurate weighing in preclinical formulations .

Crystallinity / melting point

Class-level inference

Sharp melting point 128–130 °C (crystalline solid) vs. analogs reported as oils or amorphous solids

Enables accurate weighing and solid-form characterization

Preferred for molarity calculations and early formulation studies

Evidence Dimension	Melting Point / Physical Form
Target Compound Data	128-130 °C (crystalline solid)
Comparator Or Baseline	Quinazolinone-isoxazole analogs without reported melting points or described as oils
Quantified Difference	Clearly defined melting point range vs. non-crystalline or oily texture
Conditions	Recrystallized from ethanol; data from ChemicalBook

Why This Matters

Crystalline solids with sharp melting points are preferred for accurate molarity calculations in cell-based assays and for solid dosage formulation development.

Comprehensive Analytical Characterization Package

The vendor provides a multi-method characterization package including 1H NMR, 13C NMR, HPLC, GC, and MS data specific to this batch . This level of characterization is not consistently offered for all quinazolinone building blocks, where often only a single analytical trace is provided. This comprehensive data directly supports literature reproducibility and regulatory documentation for patent filings.

Analytical characterization package

Class-level inference

1H/13C NMR, HPLC, GC, MS provided per batch; typical suppliers offer 1–2 techniques

Reduces misidentification risk and supports literature reproducibility

Multi-method verification aligns with journal and patent characterization standards

Evidence Dimension	Analytical Data Completeness
Target Compound Data	NMR (1H and 13C), HPLC, GC, MS provided per batch
Comparator Or Baseline	Many similar building blocks offered with only a single NMR or LCMS trace
Quantified Difference	At least 4 analytical methods provided vs. 1-2 for comparators
Conditions	Certificates of Analysis (CoA) from Bidepharm

Why This Matters

Robust identity and purity verification minimizes the risk of misidentification and ensures experiment-to-experiment reproducibility.

Optimal Use Cases for CAS 90059-44-2 Based on Evidence

Focused Structure-Activity Relationship (SAR) Exploration of Quinazolinone-Extended Heterocycles

The unique combination of a 2-furanyl and 3-(3-methyl-5-isoxazolyl) group on the quinazolinone core makes this compound an ideal tool for probing the impact of an electron-deficient N,O-heterocycle at the N-3 position, compared to a simple phenyl ring. This directly addresses SAR questions around hydrogen bond acceptor capacity without altering the 2-furanyl pharmacophore .

High-Throughput Screening (HTS) Library Design for Novel Target Engagement

With a documented purity of 97% and multi-technique analytical characterization , this compound meets the stringent quality criteria for inclusion in medium- to high-throughput screening libraries. Its high purity ensures that hits from primary screens are less likely to be false positives due to impurities, saving valuable downstream validation resources.

Crystalline Reference Standard for Solid-State Formulation Pre-development

The defined melting point of 128-130 °C indicates a stable crystalline form, making this compound suitable as a reference standard in solid-state characterization (PXRD, DSC) and early-stage formulation studies. This is a key differentiator from oily or amorphous analogs that are unsuitable for such applications.

Patent and Literature Compound Verification

For researchers requiring the exact compound cited in patent or literature examples as a methodology verification standard, this product provides batch-specific, multi-dimensional QC data . This enables direct compliance with journal and patent office requirements for compound characterization, which is not reliably achieved with vendors offering only basic LCMS data.

Application

Selection Property

Validation Focus

Quinazolinone SAR exploration

Unique 2-furanyl / 3-methylisoxazole pairing

Verify H-bond acceptor capacity and electron‑deficient heterocycle effects

HTS library design

Documented high purity and multi‑method characterization

Confirm batch purity and minimize false‑positive rates in screening

Solid‑state reference standard

Stable crystalline form with defined melting point

Confirm crystallinity and suitability for PXRD/DSC and early formulation work

Patent/literature compound verification

Comprehensive batch‑specific analytical data package

Review CoA alignment with journal and patent characterization requirements